Cas no 66558-06-3 (Benzenesulfonamide, 4-methyl-N-[(1S)-1-phenylpropyl]-)

• Product Name: Benzenesulfonamide, 4-methyl-N-[(1S)-1-phenylpropyl]-
• CAS No: 66558-06-3
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• CID: 396157
• PubChem ID: 11277707
• Update Time: 2025-04-19

Benzenesulfonamide, 4-methyl-N-[(1S)-1-phenylpropyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-N-[(1S)-1-phenylpropyl]-
• 4-methyl-N-[(1S)-1-phenylpropyl]benzenesulfonamide
• DTXSID70461008
• 66558-06-3

• Inchi： 1S/C16H19NO2S/c1-3-16(14-7-5-4-6-8-14)17-20(18,19)15-11-9-13(2)10-12-15/h4-12,16-17H,3H2,1-2H3/t16-/m0/s1
• InChI Key： YDVNLOMPSODEKD-INIZCTEOSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@H](C1C=CC=CC=1)CC)(=O)=O

Computed Properties

• Exact Mass: 289.11377
• Monoisotopic Mass: 289.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17